Cas no 3614-32-2 (N,N'-diethyl-N,N,N',N'-tetramethylhexane-1,6-diaminium dibromide)

• Product Name: N,N'-diethyl-N,N,N',N'-tetramethylhexane-1,6-diaminium dibromide
• CAS No: 3614-32-2
• MF: C₁₄H₃₄Br₂N₂
• MW: 390.241162776947
• CID: 1475610
• PubChem ID: 19230
• Update Time: 2025-04-21

N,N'-diethyl-N,N,N',N'-tetramethylhexane-1,6-diaminium dibromide Chemical and Physical Properties

Names and Identifiers

• N,N'-diethyl-N,N,N',N'-tetramethylhexane-1,6-diaminium dibromide
• ethyl-[6-[ethyl(dimethyl)azaniumyl]hexyl]-dimethylazanium,dibromide
• SCHEMBL5275154
• 3614-32-2
• AMMONIUM, HEXAMETHYLENEBIS(DIMETHYLETHYL-, DIBROMIDE
• N~1~,N~6~-Diethyl-N~1~,N~1~,N~6~,N~6~-tetramethylhexane-1,6-bis(aminium) dibromide
• DTXSID50957555
• Gaplegin
• ethyl-[6-[ethyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;dibromide
• Hexamethylenebis(dimethylethylammonium bromide)
• 1,6-Hexanediaminium, N,N'-diethyl-N,N,N',N'-tetramethyl-, dibromide

• Inchi： 1S/C14H34N2.2BrH/c1-7-15(3,4)13-11-9-10-12-14-16(5,6)8-2;;/h7-14H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： GGYVFJXFWSWCEZ-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+](C)(C)(CC)CCCCCC[N+](C)(C)CC

Computed Properties

• Exact Mass: 353.8428
• Monoisotopic Mass: 388.10887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 154
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0